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Compound of Interest

Compound Name: Diethylene glycol monovinyl ether

Cat. No.: B1213670 Get Quote

Essential Safety and Handling Guide: Diethylene
Glycol Monovinyl Ether
This guide provides immediate, essential safety and logistical information for handling

Diethylene glycol monovinyl ether in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure safe operational and disposal

procedures.

Hazard and Exposure Data
While specific occupational exposure limits for Diethylene glycol monovinyl ether have not

been established by major regulatory bodies, it is crucial to handle the chemical with care due

to potential irritation and other health effects.[1][2][3] The following table summarizes key data;

for context, the exposure limit for the related compound Diethylene Glycol Monoethyl Ether is

included.
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Parameter Value Source

Occupational Exposure Limits

OSHA PEL (Permissible

Exposure Limit)
Not Available [1]

NIOSH REL (Recommended

Exposure Limit)
Not Available [1]

ACGIH TLV (Threshold Limit

Value)
Not Available [1]

WEEL TWA (Workplace Env.

Exposure Level) for Diethylene

Glycol Monoethyl Ether

25 ppm (8-hour TWA) [4]

Physical & Chemical

Properties

Appearance Colorless liquid [5]

Boiling Point Approximately 160-165°C [5]

Density Approximately 1.08 g/cm³ [5]

Flash Point 96°C (205°F) [4][6]

Hazards

Combustible liquid. May cause

skin, eye, and respiratory tract

irritation.[5][7] Can form

explosive peroxides.[6][8]

Personal Protective Equipment (PPE) Protocol
The selection of PPE is critical to minimize exposure. The following hierarchy should be

followed. Always use in conjunction with proper engineering controls like a fume hood.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://aksci.com/sds/G265_SDS.pdf
https://aksci.com/sds/G265_SDS.pdf
https://aksci.com/sds/G265_SDS.pdf
https://media.laballey.com/sds/Diethylene%20Glycol%20Monoethyl%20Ether-%20SDS.pdf
https://eurochemsupplies.com/product/diethylene-glycol-monovinyl-ether-di-ethylene-glycol-vinyl-ether-98/
https://eurochemsupplies.com/product/diethylene-glycol-monovinyl-ether-di-ethylene-glycol-vinyl-ether-98/
https://eurochemsupplies.com/product/diethylene-glycol-monovinyl-ether-di-ethylene-glycol-vinyl-ether-98/
https://media.laballey.com/sds/Diethylene%20Glycol%20Monoethyl%20Ether-%20SDS.pdf
https://www.inchem.org/documents/icsc/icsc/eics0039.htm
https://eurochemsupplies.com/product/diethylene-glycol-monovinyl-ether-di-ethylene-glycol-vinyl-ether-98/
https://camachem.com/en/blog/what-is-diethylene-glycol-monovinyl-ether-and-how-to-buy-it
https://www.inchem.org/documents/icsc/icsc/eics0039.htm
https://cameochemicals.noaa.gov/report?key=CH20188
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Control Measures

Required Personal Protective Equipment

Engineering Controls
(Fume Hood / Ventilation)

Personal Protective Equipment
(As a final barrier)

Eye/Face Protection
Chemical splash goggles or safety glasses.

Use face shield for splash risk.

Mandatory

Skin Protection
- Chemical-resistant gloves (e.g., Neoprene, Viton).

- Impervious lab coat or apron.

Mandatory

Respiratory Protection
Required if vapors/aerosols are generated

or ventilation is inadequate.

Click to download full resolution via product page

Caption: Logical hierarchy for selecting personal protective equipment.

Operational Plan: Handling and Storage
Safe Handling Protocol:

Ventilation: Always handle Diethylene glycol monovinyl ether in a well-ventilated area,

preferably inside a chemical fume hood.[1]

Avoid Contact: Prevent all personal contact, including inhalation of vapors.[9] Wear

appropriate PPE as detailed above.
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Ignition Sources: Keep the chemical away from heat, sparks, open flames, and other ignition

sources. It is a combustible liquid.

Equipment: Use explosion-proof electrical and ventilating equipment.[9] Employ non-

sparking tools and ground all containers and receiving equipment to prevent static discharge.

[9][10]

Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in the work

area.[9][11] Facilities should be equipped with an eyewash fountain and safety shower.[1]

[11]

Storage Protocol:

Container: Store in a tightly closed, original container.[12] Containers that have been opened

must be carefully resealed and kept upright.[12]

Location: Store in a cool, dry, well-ventilated area away from incompatible substances like

strong oxidizing agents.[6][9]

Peroxide Formation: Ethers can form explosive peroxides upon storage, especially after

inhibitors are removed.[9] If distillation is performed, test for peroxides beforehand.[6]

Disposal Plan
Chemical waste must be handled and disposed of according to all applicable local, regional,

and national regulations. Never dispose of Diethylene glycol monovinyl ether down the

drain.[12]

Step-by-Step Disposal Guidance:

Containment: Leave the chemical waste in its original, labeled container if possible, or in a

compatible, properly labeled waste container. Do not mix with other waste streams.

Labeling: Ensure the waste container is clearly labeled with the chemical name and

associated hazards.

Waste Collection: Arrange for pickup through your institution's environmental health and

safety (EHS) office or a licensed chemical waste disposal contractor.
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Contaminated Materials: Any materials used for cleanup (e.g., absorbent pads, contaminated

gloves) must also be disposed of as hazardous waste in a sealed container.[11]

Emergency Procedures
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[11] Remove contact lenses if present and

easy to do. Seek medical attention.

Skin Contact: Take off immediately all contaminated clothing. Rinse the affected skin area

with soap and plenty of water.[8]

Inhalation: Move the person to fresh air. If breathing is difficult or symptoms like coughing or

shortness of breath occur, seek immediate medical attention.[8]

Ingestion: Do not induce vomiting. Rinse the mouth with water and have the victim drink two

glasses of water, if conscious.[12] Seek immediate medical attention.

Spill Response Protocol:

The following workflow outlines the procedure for managing a spill.
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Spill Occurs

Evacuate Immediate Area
Alert personnel

Assess Spill Size & Risk
(Small vs. Large)

Small Spill Procedure

Small

Large Spill Procedure
Call EHS / Emergency Response

Large

Don Appropriate PPE

Ensure Adequate Ventilation
Remove Ignition Sources

Contain Spill
Use inert absorbent material

(e.g., vermiculite, sand)

Collect Residue
Use non-sparking tools

Place in Sealed Container
for Hazardous Waste Disposal

Decontaminate Area
with soap and water

Spill Secured

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1213670?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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